Cas no 84857-16-9 (2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-)

• Product Name: 2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
• CAS No: 84857-16-9
• MF: C₁₇H₁₄ClN₃
• MW: 295.766162395477
• MDL: MFCD09788189
• CID: 3275280
• PubChem ID: 15544111
• Update Time: 2025-04-21

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
• 84857-16-9
• AKOS024284345
• MFCD09788189
• 4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine

• MDL： MFCD09788189
• Inchi： 1S/C17H14ClN3/c1-11-2-4-12(5-3-11)15-10-16(21-17(19)20-15)13-6-8-14(18)9-7-13/h2-10H,1H3,(H2,19,20,21)
• InChI Key： YCNBQCRJLCKOOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=CC(C)=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 295.0876252Da
• Monoisotopic Mass: 295.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines